3-(3-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-3-oxopropyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[3-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-oxopropyl]quinazolin-4-one
• InChI: InChI=1S/C18H19F2N3O2/c19-18(20)11-17(18)6-9-22(10-7-17)15(24)5-8-23-12-21-14-4-2-1-3-13(14)16(23)25/h1-4,12H,5-11H2
• InChI Key: GXCLESNKFOYELB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C18H19F2N3O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 2195878-04-5

Description

3-(3-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-3-oxopropyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C18H19F2N3O2 and its molecular weight is 347.366. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

An innovative copper(II)-catalyzed three-component reaction involving quinazoline-3-oxide, alkylidenecyclopropane, and water under mild conditions has been reported. This process includes [3+2] cycloaddition and intramolecular rearrangement, yielding N-(2-(5-oxa-6-azaspiro[2.4]hept-6-en-7-yl)phenyl)formamides with good efficiency (Yuanyuan An, D. Zheng, Jie Wu, 2014).

Pharmacological Potential

Research into quinazolin-4(3H)-one derivatives reveals significant biological activities, including antiviral effects against a range of viruses, suggesting their potential as therapeutic agents. Novel derivatives have been synthesized and evaluated for antiviral activities against respiratory and biodefense viruses, showcasing the capacity of these compounds in inhibiting viral replication (P. Selvam, Paulchamy Vijayalakshimi, D. Smee, B. Gowen, J. Julander, C. Day, D. Barnard, 2007).

Antimicrobial and Anticancer Activities

Quinazolin-4(3H)-one derivatives have also demonstrated a range of antimicrobial and anticancer properties. A notable study synthesized azabicyclo[4.2.0]octa-1,3,5-trien-8-one analogues of 1H-imidazo[4,5-c]quinoline, evaluating their antimicrobial and anticancer activities. These novel compounds showed significant potential as antibacterial and anticancer agents, highlighting the structural framework's importance in developing efficient therapeutic agents (Reshma Kayarmar, G. K. Nagaraja, Manjunatha Bhat, P. Naik, K. P. Rajesh, Suchetha Shetty, T. Arulmoli, 2014).

Analgesic and Anti-inflammatory Properties

Research into 3H-quinazolin-4-ones has also explored their analgesic and anti-inflammatory potential. Novel 3-(benzyl)-2-substituted amino-quinazolin-4(3H)-ones synthesized and tested for their analgesic, anti-inflammatory, and ulcerogenic index activities have shown promising results, suggesting these compounds as potential therapeutic agents for pain and inflammation management (V. Alagarsamy, S. Murugesan, R. V. Sheorey, 2008).